![molecular formula C19H20ClN3O5S B1227604 N-(1,3-benzodioxol-5-yl)-2-[4-(4-chlorophenyl)sulfonyl-1-piperazinyl]acetamide](/img/structure/B1227604.png)
N-(1,3-benzodioxol-5-yl)-2-[4-(4-chlorophenyl)sulfonyl-1-piperazinyl]acetamide
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Overview
Description
N-(1,3-benzodioxol-5-yl)-2-[4-(4-chlorophenyl)sulfonyl-1-piperazinyl]acetamide is an amino acid amide.
Scientific Research Applications
Synthesis and Characterization
- N-(1,3-benzodioxol-5-yl)-2-[4-(4-chlorophenyl)sulfonyl-1-piperazinyl]acetamide and its derivatives have been synthesized and characterized for their structure and properties. These compounds are evaluated for their potential in various pharmacological applications. For instance, the synthesis, characterization, and pharmacological evaluation of different 1,3,4-oxadiazole and acetamide derivatives of ethyl nipecotate, which include similar structures, have been conducted (Nafeesa et al., 2017).
Antibacterial Activity
- Some derivatives have shown notable antibacterial properties. For example, certain acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores demonstrated moderate inhibitory effects against Gram-negative bacterial strains (Iqbal et al., 2017).
Antimicrobial and Anticancer Activities
- A series of acetamide derivatives has been synthesized and evaluated for their in vitro antimicrobial and anticancer activities. Some of these compounds displayed significant activity, highlighting their potential in developing novel antimicrobial and anticancer agents (Mehta et al., 2019).
Central Nervous System (CNS) Agents
- Research has also focused on the potential use of these compounds as CNS agents. Studies involving molecular docking revealed that certain derivatives could dock into the binding pocket of the GABAA receptor, suggesting their possible application in treating CNS disorders (Verma et al., 2017).
Biological Screening
- Derivatives of this compound have been explored for their antibacterial, antifungal, and anthelmintic activities. Some of these compounds have shown significant biological activities, indicating their potential as new therapeutic agents (Khan et al., 2019).
properties
Molecular Formula |
C19H20ClN3O5S |
---|---|
Molecular Weight |
437.9 g/mol |
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]acetamide |
InChI |
InChI=1S/C19H20ClN3O5S/c20-14-1-4-16(5-2-14)29(25,26)23-9-7-22(8-10-23)12-19(24)21-15-3-6-17-18(11-15)28-13-27-17/h1-6,11H,7-10,12-13H2,(H,21,24) |
InChI Key |
ITIBNIJXGYOKFS-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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